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Compound of Interest

Compound Name: Levalbuterol Tartrate

Cat. No.: B1245021

The safe and compliant disposal of Levalbuterol Tartrate is paramount for ensuring
environmental protection and workplace safety. As a potent 32-adrenergic agonist, improper
disposal can pose risks to aquatic ecosystems and public health. This guide provides detailed,
step-by-step procedures for researchers, scientists, and drug development professionals to
manage Levalbuterol Tartrate waste in accordance with current regulations.

The primary regulations governing pharmaceutical waste in the United States are the
Environmental Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA)
and state-level mandates.[1][2] A critical first step is to determine if the pharmaceutical waste is
hazardous. Levalbuterol Tartrate waste, particularly in its aerosolized form, is often classified
as hazardous due to its ignitability characteristic.[2][3]

A nationwide ban on disposing of hazardous pharmaceutical waste via flushing or sewering is
in effect.[3] All pharmaceutical waste must be managed through appropriate channels to
prevent environmental release.[4]

Disposal Procedures and Protocols

The correct disposal method for Levalbuterol Tartrate depends on its formulation. The two
primary forms encountered in a laboratory setting are inhalation aerosol canisters and
inhalation solutions (vials).

Step 1: Waste Identification and Segregation
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Properly identify the form of Levalbuterol Tartrate waste. Segregate it at the point of
generation to prevent mixing with non-regulated or other waste streams.

o Levalbuterol Tartrate Inhalation Aerosol (Metered-Dose Inhalers): These are pressurized
metal canisters. Due to the presence of flammable propellants (like ethanol), these are
typically classified as RCRA hazardous waste under the ignitability characteristic (D001).[3]
[5] All aerosol inhalers should be managed as hazardous pharmaceutical waste.[3]

o Levalbuterol Tartrate Inhalation Solution (Nebulizer Vials): Unused or partially used plastic
vials of the solution are generally considered non-hazardous pharmaceutical waste, provided
they do not exhibit other hazardous characteristics.[3] However, they are still subject to state
regulations and must not be disposed of in regular trash or down the drain.[3][4]

Step 2: Containerization

Use separate, clearly labeled containers for each waste stream.
e For Aerosol Canisters (Hazardous Waste):

o Place empty, used, and expired inhalers into a designated container labeled "Hazardous
Waste Pharmaceuticals."[6]

o The container must be leak-proof, kept closed, and managed according to your facility's
hazardous waste protocols.[1][6]

o Crucially, do not puncture, burn, or incinerate the canisters, as they are pressurized and
can explode.[5][7] Canisters should be discarded even if not completely empty once the
recommended number of actuations has been used.[8]

» For Inhalation Solution Vials (Non-Hazardous Pharmaceutical Waste):

o Collect unused or partially used vials in a dedicated, non-hazardous pharmaceutical waste
container. These are often blue or white containers provided by waste management

services.

o This waste stream, while not federally hazardous, requires disposal via a licensed
pharmaceutical waste vendor, typically through incineration, to prevent environmental

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1245021?utm_src=pdf-body
https://www.benchchem.com/product/b1245021?utm_src=pdf-body
https://www.approvedmedwaste.com/services/pharmaceutical-waste-management/
https://www.medline.com/media/catalog/Docs/MSDS/MSD_SDSD70252.pdf
https://www.approvedmedwaste.com/services/pharmaceutical-waste-management/
https://www.benchchem.com/product/b1245021?utm_src=pdf-body
https://www.approvedmedwaste.com/services/pharmaceutical-waste-management/
https://www.approvedmedwaste.com/services/pharmaceutical-waste-management/
https://gps.mylwebhub.com/~/media/Global%20Product%20Catalog/US%20Product%20Catalog/Files/Product%20catalogue%20sds4/LEVALBUTEROL_INH_SOLN_MTR_NGHS_EN.ashx
https://www.hercenter.org/hazmat/pharma.php
https://trumedwaste.com/how-to-handle-pharmaceutical-waste-safely-and-legally/
https://www.hercenter.org/hazmat/pharma.php
https://www.medline.com/media/catalog/Docs/MSDS/MSD_SDSD70252.pdf
https://alldrugs.com/levalbuterol-tartrate/levalbuterol-tartrate-hfa-inhalation/praxis
https://www.accessdata.fda.gov/drugsatfda_docs/label/2008/021730s008lbl.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1245021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

contamination.

Step 3: Storage and Handling

Store waste containers in a secure, designated area away from incompatible materials.[5]
Adhere to the storage time limits defined by your facility's generator status. Facilities operating
under the EPA's Subpart P rule may store hazardous pharmaceuticals for up to one year.[3]

Step 4: Final Disposal

Arrange for the collection, transport, and final disposal of pharmaceutical waste through a
licensed and certified waste management contractor.[1] This ensures cradle-to-grave tracking
and compliance with all Department of Transportation (DOT) and EPA regulations.[1][6]

Data Summary: Levalbuterol Tartrate Formulations

The following table summarizes the key characteristics and disposal requirements for the
common formulations of Levalbuterol Tartrate.
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Feature

Levalbuterol Tartrate
Inhalation Aerosol (MDI)

Levalbuterol Tartrate
Inhalation Solution (Vials)

Common Form

Pressurized aluminum canister

with a plastic actuator.[8]

Single-use plastic vials.

RCRA Status

Hazardous Waste (Typically
D001 - Ignitable).

Non-Hazardous
Pharmaceutical Waste (unless

other characteristics apply).[3]

Primary Hazard

Ignitable propellant,
pressurized container.[5]

Active Pharmaceutical
Ingredient (API) in an aqueous

solution.

Disposal Container

Labeled "Hazardous Waste

Pharmaceuticals" container.

Labeled "Non-Hazardous
Pharmaceutical Waste"

container.

Key Disposal Rule

DO NOT incinerate, puncture,

or place in regular trash.[5][7]

DO NOT flush or pour down
the drain.[4]

Final Disposition

Management by a licensed

hazardous waste vendor.

Management by a licensed

pharmaceutical waste vendor.

Storage Temp.

20°C to 25°C (68°F to 77°F).[4]
(5]

20°C to 25°C (68°F to 77°F).[4]
[°]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of

Levalbuterol Tartrate waste in a laboratory or research setting.
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Caption: Levalbuterol Tartrate Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. trumedwaste.com [trumedwaste.com]

. epa.gov [epa.gov]

. approvedmedwaste.com [approvedmedwaste.com]

. gps.mylwebhub.com [gps.mylwebhub.com]

. medline.com [medline.com]

. Healthcare Environmental Resource Center (HERC) [hercenter.org]
. alldrugs.com [alldrugs.com]

. accessdata.fda.gov [accessdata.fda.gov]

°
(o] (0] ~ (o)) ()] EEN w N =

. Ikstevens-wa.safeschoolssds.com [Ikstevens-wa.safeschoolssds.com]

 To cite this document: BenchChem. [Proper Disposal of Levalbuterol Tartrate: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1245021#levalbuterol-tartrate-proper-disposal-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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